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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. Diethyl glutaconate, a combustible liquid highly hazardous to water, requires
specific disposal procedures to mitigate risks. This guide provides essential, step-by-step
information for the safe disposal of diethyl glutaconate, aligning with general laboratory
chemical waste management principles.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE). For diethyl glutaconate, this includes:

o Eyeshields: To protect against splashes.[1][2]
e Gloves: Chemical-resistant gloves to prevent skin contact.[1][2]

Handle diethyl glutaconate in a well-ventilated area, preferably within a chemical fume hood,
to avoid the inhalation of any vapors. Keep the compound away from open flames, hot
surfaces, and other potential ignition sources due to its combustible nature.[3][4]

Step-by-Step Disposal Protocol

The disposal of diethyl glutaconate, as with most chemical waste, is regulated and must not
be discharged into the regular trash or sewer system.[5][6] Adherence to your institution's
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Environmental Health and Safety (EHS) guidelines is mandatory.
Step 1: Waste Identification and Classification

« |dentify as Hazardous Waste: Diethyl glutaconate is classified as a combustible liquid and
is highly hazardous to water (Water Hazard Class 3).[1][2] Therefore, it must be treated as
hazardous waste.

» Do Not Mix: Do not mix diethyl glutaconate waste with other chemical waste streams
unless explicitly permitted by your institution's EHS department.[5][7] Mixing incompatible
chemicals can lead to dangerous reactions.

Step 2: Containerization

o Select an Appropriate Container: Use a clean, leak-proof container that is chemically
compatible with diethyl glutaconate. Glass bottles are generally a suitable option for
organic solvents.[8][9] The container must have a secure, screw-on cap.

» Leave Headspace: Do not fill the waste container to the brim. Leave at least 10% headspace

to allow for vapor expansion.[6][9]
Step 3: Labeling

o Properly Label the Container: Clearly label the waste container with the words "Hazardous
Waste."[6] The label must include:

o The full chemical name: "Diethyl glutaconate" (no abbreviations or formulas).

[¢]

The approximate quantity or concentration of the waste.

[e]

The date of waste generation.

o

The name of the principal investigator or laboratory contact.

o

The laboratory room number.

Step 4: Storage
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» Designated Storage Area: Store the sealed and labeled waste container in a designated
satellite accumulation area (SAA) within your laboratory.[10]

e Segregation: Store the diethyl glutaconate waste with other flammable/combustible liquids,
away from incompatible materials such as oxidizers, acids, and bases.[9]

e Secondary Containment: It is best practice to keep the waste container in a secondary
containment tray to prevent the spread of any potential leaks.

Step 5: Disposal Request and Pickup

o Contact EHS: Once the waste container is full or has been in storage for the maximum
allowable time (as per your institution's policy, often 90 days), arrange for its disposal
through your institution's EHS department.[3]

» Follow Institutional Procedures: Follow your institution's specific procedures for requesting a
hazardous waste pickup. This may involve filling out an online form or a physical tag.

Quantitative Data Summary

For quick reference, the key physical and safety properties of diethyl glutaconate are
summarized in the table below.

Property Value Source
CAS Number 2049-67-4 [1][11][12]
Molecular Formula CoH1404 [11][12]
Molecular Weight 186.21 g/mol [1][12]
Form Liquid [1][2]
Flash Point 113 °C (235.4 °F) - closed cup [1112]
Storage Class 10 - Combustible liquids [1112]
Water Hazard Class (WGK) 3 (Highly hazardous to water) [1][2]
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Note: Specific toxicity data such as LD50 (median lethal dose) for diethyl glutaconate is not
readily available in the consulted resources. The high Water Hazard Class indicates a
significant potential for environmental damage if released into aquatic ecosystems.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of diethyl
glutaconate.
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Caption: A workflow diagram illustrating the key steps for the safe disposal of diethyl
glutaconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Diethyl glutaconate, mixture of cis and trans 98 2049-67-4 [sigmaaldrich.com]
. Diethyl glutaconate, mixture of cis and trans 98 2049-67-4 [sigmaaldrich.com]
. - Division of Research Safety | lllinois [drs.illinois.edu]

. fishersci.com [fishersci.com]

. sigmaaldrich.cn [sigmaaldrich.cn]

. Laboratory Waste — UF | EHS [ehs.ufl.edu]

. sigmaaldrich.com [sigmaaldrich.com]

. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. nipissingu.ca [nipissingu.ca]

e 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 11. Diethyl glutaconate [webbook.nist.gov]

e 12. scbt.com [scht.com]

 To cite this document: BenchChem. [Safeguarding Your Laboratory and Environment: Proper
Disposal of Diethyl Glutaconate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146653#diethyl-glutaconate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

